Cas no 1286720-28-2 (4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 1286720-28-2
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 5824630
• PubChem ID: 52906741
• Update Time: 2025-10-28

4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide
• F5854-0320
• 4-ethoxy-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide
• 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzamide
• VU0523747-1
• 1286720-28-2
• AKOS024522270
• 4-ethoxy-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]benzamide

• Inchi： 1S/C23H24N2O2/c1-2-27-22-13-11-20(12-14-22)23(26)25(18-21-10-6-7-16-24-21)17-15-19-8-4-3-5-9-19/h3-14,16H,2,15,17-18H2,1H3
• InChI Key： PSANBRBNNXMNCZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC)N(CC1C=CC=CN=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.183778013g/mol
• Monoisotopic Mass: 360.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286720-28-2)

4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286720-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The molecular structure features an ethoxy group, a phenylethyl moiety, and a pyridinylmethyl group, making it a versatile candidate for various applications.

The chemical properties of 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide are characterized by its moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, while exhibiting limited solubility in water. Its molecular weight and precise structural configuration contribute to its unique interactions in biological systems. Researchers have explored its potential as a modulator of specific receptors, particularly in the context of neurological and metabolic disorders, which are among the most pressing health concerns today.

In recent years, the demand for novel benzamide derivatives has surged due to their potential therapeutic applications. For instance, compounds like 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide are being investigated for their role in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are implicated in a wide range of diseases, from diabetes to neurodegenerative conditions, making them a focal point for modern pharmacology.

The synthesis of 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide typically involves multi-step organic reactions, including amide bond formation and etherification. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods align with the growing emphasis on green chemistry and sustainable practices, which are increasingly prioritized in industrial and academic settings.

From a market perspective, the compound is primarily utilized in research laboratories and pharmaceutical development. Its niche applications make it a valuable tool for scientists exploring structure-activity relationships (SAR) and drug efficacy. The rise of personalized medicine and precision therapeutics has further amplified interest in such compounds, as they offer tailored solutions for complex medical conditions.

One of the most frequently asked questions about 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide revolves around its stability and storage conditions. Proper handling involves storing the compound in a cool, dry environment, away from light and moisture, to prevent degradation. Additionally, researchers often inquire about its bioavailability and metabolic pathways, which are critical for understanding its potential as a drug candidate.

In summary, 4-ethoxy-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 1286720-28-2) represents a promising area of study in medicinal chemistry. Its unique structural features and potential applications in drug discovery and biochemical research make it a compound of significant interest. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and developing next-generation therapeutics.